Cas no 1195621-90-9 ([2,6-Bis(hydroxymethyl)phenyl]boronic acid)

• Product Name: [2,6-Bis(hydroxymethyl)phenyl]boronic acid
• CAS No: 1195621-90-9
• MF: C₈H₁₁BO₄
• MW: 181.981542825699
• CID: 4685233
• Update Time: 2023-08-15

[2,6-Bis(hydroxymethyl)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• [2,6-bis(hydroxymethyl)phenyl]boronic acid
• [2,6-Bis(hydroxymethyl)phenyl]boronic acid

• Inchi： 1S/C8H11BO4/c10-4-6-2-1-3-7(5-11)8(6)9(12)13/h1-3,10-13H,4-5H2
• InChI Key： AXZKCBMJVKLMFI-UHFFFAOYSA-N
• SMILES： OCC1C=CC=C(CO)C=1B(O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 141
• Topological Polar Surface Area: 80.9